![molecular formula C12H17NO2 B1276785 3-amino-3-(2,4,5-trimethylphenyl)propanoic Acid CAS No. 773122-62-6](/img/structure/B1276785.png)
3-amino-3-(2,4,5-trimethylphenyl)propanoic Acid
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Description
3-amino-3-(2,4,5-trimethylphenyl)propanoic Acid is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Modification in Polymer Synthesis
Poly vinyl alcohol/acrylic acid (PVA/AAc) hydrogels modified with various amines, including 2-amino-3-(4-hydroxyphenyl) propanoic acid, demonstrate increased thermal stability and show potential for use in medical applications due to their enhanced antibacterial and antifungal properties (Aly & El-Mohdy, 2015).
Renewable Building Block for Polybenzoxazine
Phloretic acid (3-(4-Hydroxyphenyl)propanoic acid), a phenolic compound, is explored as a renewable building block for enhancing reactivity towards benzoxazine ring formation, indicating a sustainable alternative to phenol for imparting specific benzoxazine properties to aliphatic hydroxyl-bearing molecules (Trejo-Machin et al., 2017).
Biocatalysis in Pharmaceutical Intermediates
S-3-Amino-3-phenylpropionic acid (S-APA), an important pharmaceutical intermediate, can be enzymatically produced using Methylobacterium oryzae. This method offers a biocatalytic approach for the production of enantiopure compounds, crucial in drug research (Li et al., 2013).
Peptide Chemistry and Drug Design
Computational peptidology, assisted by conceptual density functional theory, studies new antifungal tripeptides involving 2-amino-3-phenylpropanoic acid. This approach aids in predicting reactivity descriptors, pKa values, and bioactivity scores, which are essential in the drug design process (Flores-Holguín et al., 2019).
Synthesis of Enantiomers for Drug Development
The synthesis of enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid, achieved through enantioselective N-acylation, provides crucial intermediates for drug development (Solymár et al., 2004).
Synthesis of Chelating Agents for Metal Ions
Solid metal ion chelates with 2-amino-3-phenyl propanoic acid demonstrate potential applications in thermo gravimetric and biological studies, indicating their utility in synthesizing metal ion chelates for various applications (Ballal, 2020).
Properties
IUPAC Name |
3-amino-3-(2,4,5-trimethylphenyl)propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c1-7-4-9(3)10(5-8(7)2)11(13)6-12(14)15/h4-5,11H,6,13H2,1-3H3,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSNQNMBWAZLROU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)C(CC(=O)O)N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90405803 |
Source
|
Record name | 3-amino-3-(2,4,5-trimethylphenyl)propanoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90405803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
773122-62-6 |
Source
|
Record name | 3-amino-3-(2,4,5-trimethylphenyl)propanoic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90405803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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